Cas no 50879-06-6 (2-Thietanol)

2-Thietanol structure
2-Thietanol structure
Product Name:2-Thietanol
CAS No:50879-06-6
MF:C3H6OS
MW:90.1441397666931
CID:387200
PubChem ID:142795
Update Time:2025-04-19

2-Thietanol Chemical and Physical Properties

Names and Identifiers

    • 2-Thietanol
    • Thietan-2-ol
    • DTXSID30965113
    • 50879-06-6
    • thietanol
    • Inchi: 1S/C3H6OS/c4-3-1-2-5-3/h3-4H,1-2H2
    • InChI Key: XNCBIABGXFRJQI-UHFFFAOYSA-N
    • SMILES: S1CCC1O

Computed Properties

  • Exact Mass: 90.01398
  • Monoisotopic Mass: 90.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 37.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • Density: 1.336
  • Boiling Point: 185.8°Cat760mmHg
  • Flash Point: 91.3°C
  • Refractive Index: 1.616
  • PSA: 20.23

2-Thietanol Related Literature

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